Cas no 1177269-29-2 (6-(cyclopentyloxy)-3-Pyridazinamine)

• Product Name: 6-(cyclopentyloxy)-3-Pyridazinamine
• CAS No: 1177269-29-2
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 1100670
• PubChem ID: 57821699
• Update Time: 2025-04-20

6-(cyclopentyloxy)-3-Pyridazinamine Chemical and Physical Properties

Names and Identifiers

• 6-(cyclopentyloxy)-3-Pyridazinamine
• 6-(cyclopentyloxy)pyridazin-3-amine
• 6-(CYCLOPENTOXY)-3-PYRIDAZINAMINE
• DA-36767
• 1177269-29-2
• LMRBLHZUMBHBPG-UHFFFAOYSA-N
• CXB26929
• SCHEMBL4019117

• Inchi： 1S/C9H13N3O/c10-8-5-6-9(12-11-8)13-7-3-1-2-4-7/h5-7H,1-4H2,(H2,10,11)
• InChI Key： LMRBLHZUMBHBPG-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(N)N=N1)C1CCCC1

Computed Properties

• Exact Mass: 179.105862047g/mol
• Monoisotopic Mass: 179.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 61Ų